Cas no 1260812-45-0 (5-(Chloromethyl)-2-fluoro-3-methylpyridine)

• Product Name: 5-(Chloromethyl)-2-fluoro-3-methylpyridine
• CAS No: 1260812-45-0
• MF: C₇H₇ClFN
• MW: 159.588584184647
• MDL: MFCD11520711
• CID: 5187660
• Update Time: 2025-10-31

5-(Chloromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(CHLOROMETHYL)-2-FLUORO-3-METHYLPYRIDINE
• AB64242
• 5-(Chloromethyl)-2-fluoro-3-methylpyridine

• MDL： MFCD11520711
• Inchi： 1S/C7H7ClFN/c1-5-2-6(3-8)4-10-7(5)9/h2,4H,3H2,1H3
• InChI Key： KSRDQYPCABFHRP-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-(Chloromethyl)-2-fluoro-3-methylpyridine

Introduction to 5-(Chloromethyl)-2-fluoro-3-methylpyridine (CAS No. 1260812-45-0)

5-(Chloromethyl)-2-fluoro-3-methylpyridine, identified by its CAS number 1260812-45-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic molecule features a pyridine core substituted with a chloromethyl group at the 5-position, a fluoro atom at the 2-position, and a methyl group at the 3-position. These structural attributes make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The chloromethyl moiety attached to the pyridine ring introduces reactivity that is highly valuable for forming carbon-carbon and carbon-nitrogen bonds through nucleophilic addition reactions. This property is exploited in medicinal chemistry to construct complex scaffolds that mimic natural products or designed molecules with specific pharmacological activities. The fluoro substituent, on the other hand, is known to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates, making it a common feature in modern pharmaceuticals.

The methyl group at the 3-position contributes to the overall electronic and steric environment of the molecule, influencing its interactions with biological targets. This compound has garnered attention due to its potential utility in designing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of this compound, expanding its synthetic applicability.

In the context of contemporary research, 5-(Chloromethyl)-2-fluoro-3-methylpyridine has been explored as a precursor for developing small-molecule inhibitors of kinases and other enzyme targets. Kinases play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the chloromethyl group, researchers have synthesized libraries of kinase inhibitors that exhibit promising preclinical activity. These efforts align with the broader trend in drug discovery towards identifying molecules that can modulate protein-protein interactions or enzyme activity with high specificity.

The fluoro substituent in this compound has been strategically incorporated to enhance its pharmacokinetic properties. Fluorinated aromatic compounds are well-documented for their improved metabolic stability and altered pharmacological profiles. For instance, fluorine atoms can influence electron distribution within a molecule, leading to changes in binding affinity or selectivity towards biological targets. This has been particularly useful in designing antiviral and anticancer agents where subtle modifications can significantly impact efficacy.

Moreover, the synthesis of 5-(Chloromethyl)-2-fluoro-3-methylpyridine has been refined through modern catalytic techniques, such as transition-metal-catalyzed cross-coupling reactions. These methods provide atom-economical routes to complex heterocycles while minimizing byproduct formation. Such advancements are crucial for large-scale production and for enabling high-throughput screening campaigns in drug discovery settings.

Recent studies have also highlighted the potential of this compound in developing novel antimicrobial agents. The combination of electron-withdrawing groups like fluorine and reactive sites like chloromethyl allows for the design of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. As antibiotic resistance remains a global health challenge, compounds like 5-(Chloromethyl)-2-fluoro-3-methylpyridine offer promising leads for new therapeutic strategies.

The role of computational chemistry in optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity for various biological targets. By integrating experimental data with computational insights, researchers can rapidly screen virtual libraries of analogs derived from 5-(Chloromethyl)-2-fluoro-3-methylpyridine, accelerating the drug discovery process.

In conclusion, 5-(Chloromethyl)-2-fluoro-3-methylpyridine (CAS No. 1260812-45-0) represents a valuable building block in synthetic chemistry with significant implications for pharmaceutical development. Its unique structural features enable diverse applications in medicinal chemistry, from kinase inhibition to antimicrobial research. As methodologies for molecular synthesis and computational analysis continue to evolve, this compound will likely remain at the forefront of innovation in drug discovery.